4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester
Overview
Description
4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester (4-TBPB-PIN) is a synthetic boronic acid pinacol ester that has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, such as peptides, peptidomimetics, and other organic molecules. It has also been used in the synthesis of inhibitors of enzymes involved in cancer and other diseases. In addition, this compound has been used in the synthesis of compounds that can be used in drug screening and in the development of new drugs.
Mechanism of Action
The mechanism of action of 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester is not yet fully understood. However, it is believed that the boronic acid group of this compound acts as a catalyst for the reaction of various compounds, allowing them to be synthesized more efficiently. In addition, the pinacol ester group of this compound is believed to act as a protecting group, allowing the reaction to take place without the formation of unwanted side products.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied in detail. However, it is believed that this compound may have an effect on the activity of enzymes involved in cancer and other diseases. In addition, this compound may have an effect on the activity of other enzymes involved in metabolism and other biochemical processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester in laboratory experiments is its ability to catalyze the synthesis of various compounds, allowing them to be synthesized more efficiently. In addition, the pinacol ester group of this compound acts as a protecting group, preventing the formation of unwanted side products. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester. For example, further research could be conducted to explore its potential use as a reagent in the synthesis of peptides and other organic molecules. In addition, further research could be conducted to explore its potential use as an inhibitor of enzymes involved in cancer and other diseases. Additionally, further research could be conducted to explore its potential use in drug screening and in the development of new drugs. Finally, further research could be conducted to explore its potential biochemical and physiological effects.
Synthesis Methods
The synthesis of 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)pyridine-3-boronic acid pinacol ester involves the reaction of 4-tert-Butylpiperidine-3-boronic acid pinacol ester (this compound) with tert-butyloxycarbonyl chloride (TBCCl) in the presence of a base such as triethylamine (TEA). This reaction forms a tert-butoxycarbonyl piperazin-1-yl pyridine-3-boronic acid pinacol ester (this compound) and a tert-butoxycarbonyl piperazin-1-yl chloride (TBCCl). The this compound can then be isolated from the reaction mixture and purified by recrystallization.
properties
IUPAC Name |
tert-butyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-4-yl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32BN3O4/c1-18(2,3)26-17(25)24-12-10-23(11-13-24)16-8-9-22-14-15(16)21-27-19(4,5)20(6,7)28-21/h8-9,14H,10-13H2,1-7H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOTOBQIRNHYTJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CN=C2)N3CCN(CC3)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32BN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
